1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine
1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine
3MB-PP1(cas 956025-83-5) is a highly potent and uniquely specific tyrosine kinase inhibitor of a rationally engineered v-Src tyrosine kinase. At 10 μM, it can block mitotic progression in cells expressing analog-sensitive Plk1 alleles and has been used to selectively sensitize Plk1 to small-molecule inhibitors.
Brand Name:
Vulcanchem
CAS No.:
956025-83-5
VCID:
VC0023500
InChI:
InChI=1S/C17H21N5/c1-11-6-5-7-12(8-11)9-13-14-15(18)19-10-20-16(14)22(21-13)17(2,3)4/h5-8,10H,9H2,1-4H3,(H2,18,19,20)
SMILES:
CC1=CC(=CC=C1)CC2=NN(C3=NC=NC(=C23)N)C(C)(C)C
Molecular Formula:
C17H21N5
Molecular Weight:
295.4 g/mol
1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine
CAS No.: 956025-83-5
Reference Standards
VCID: VC0023500
Molecular Formula: C17H21N5
Molecular Weight: 295.4 g/mol
CAS No. | 956025-83-5 |
---|---|
Product Name | 1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine |
Molecular Formula | C17H21N5 |
Molecular Weight | 295.4 g/mol |
IUPAC Name | 1-tert-butyl-3-[(3-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine |
Standard InChI | InChI=1S/C17H21N5/c1-11-6-5-7-12(8-11)9-13-14-15(18)19-10-20-16(14)22(21-13)17(2,3)4/h5-8,10H,9H2,1-4H3,(H2,18,19,20) |
Standard InChIKey | FYCOTGCSHZKHPR-UHFFFAOYSA-N |
SMILES | CC1=CC(=CC=C1)CC2=NN(C3=NC=NC(=C23)N)C(C)(C)C |
Canonical SMILES | CC1=CC(=CC=C1)CC2=NN(C3=NC=NC(=C23)N)C(C)(C)C |
Appearance | A crystalline solid |
Description | 3MB-PP1(cas 956025-83-5) is a highly potent and uniquely specific tyrosine kinase inhibitor of a rationally engineered v-Src tyrosine kinase. At 10 μM, it can block mitotic progression in cells expressing analog-sensitive Plk1 alleles and has been used to selectively sensitize Plk1 to small-molecule inhibitors. |
Synonyms | 3MB-PP1; 1-(1,1-Dimethylethyl)-3-[(3-methylphenyl)methyl]-1H-Pyrazolo[3,4-d]pyrimidin-4-_x000B_amine; 3-MB-PP1 |
Reference | 1. Cell Cycle. 2011 Oct 15;10(20):3527-32. doi: 10.4161/cc.10.20.17792. Epub 2011 Oct 15. Generation of a set of conditional analog-sensitive alleles of essential protein kinases in the fission yeast Schizosaccharomyces pombe. Cipak L(1), Zhang C, Kovacikova I, Rumpf C, Miadokova E, Shokat KM, Gregan J. Author information: (1)Max F Perutz Laboratories, University of Vienna, Vienna, Austria. The genome of the fission yeast Schizosaccharomyces pombe encodes for 17 protein kinases that are essential for viability. Studies of the essential kinases often require the use of mutant strains carrying conditional alleles. To inactivate these kinases conditionally, we applied a recently developed chemical genetic strategy. The mutation of a single residue in the ATP-binding pocket confers sensitivity to small-molecule inhibitors, allowing for specific inactivation of the modified kinase. Using this approach, we constructed conditional analog-sensitive alleles of 13 essential protein kinases in the fission yeast S. pombe. |
PubChem Compound | 24865390 |
Last Modified | Nov 12 2021 |
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